Cas no 167160-55-6 (Trimethyl-(methyl-octadecyl-trimethylsilyloxysilyl)oxysilane)

• Product Name: Trimethyl-(methyl-octadecyl-trimethylsilyloxysilyl)oxysilane
• CAS No: 167160-55-6
• MF: C₂₅H₅₈O₂Si₃
• MW: 474.983331203461
• CID: 1347668
• Update Time: 2025-04-20

Trimethyl-(methyl-octadecyl-trimethylsilyloxysilyl)oxysilane Chemical and Physical Properties

Names and Identifiers

• trimethyl-(methyl-octadecyl-trimethylsilyloxysilyl)oxysilane
• Stearyl trisiloxane
• Stearyl trimethicone
• UNII-796MG354ZZ
• CTK0E5468
• Tm 181
• AG-E-16539
• Bis(trimethylsiloxy)octadecylmethylsilane
• Trisiloxane, 1,1,1,3,5,5,5-heptamethyl-3-octadecyl-
• OCTADECYLHEPTAMETHYLTRISILOXANE
• Trisiloxane,1,1,1,3,5,5,5-heptamethyl-3-octadecyl
• Trimethyl-(methyl-octadecyl-trimethylsilyloxysilyl)oxysilane

• Inchi： 1S/C25H58O2Si3/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29(5,6)27-30(7,8)26-28(2,3)4/h9-25H2,1-8H3
• InChI Key： JZHWFOSUPCOWBJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)CCCCCCCCCCCCCCCCCC)O[Si](C)(C)C

Computed Properties

• Exact Mass: 474.37400

Experimental Properties

• PSA: 18.46000
• LogP: 10.02290